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Compound of Interest

Compound Name: 4-Chloro-2-hydroxynicotinic acid

CAS No.: 605661-82-3

Cat. No.: B1592073

Get Quote

Executive Summary
4-Chloro-2-hydroxynicotinic acid (CAS: 605661-82-3) is a critical heterocyclic building block

in the synthesis of agrochemicals (e.g., nicosulfuron intermediates) and pharmaceutical active

ingredients (APIs).[1][2][3][4][5] Despite its synthetic utility, precise solubility data in organic

solvents is often proprietary or absent from public chemical registries.[2]

This guide provides a self-validating experimental protocol for determining the solubility of this

compound using Laser Monitoring Techniques. It synthesizes thermodynamic principles from

the homologous 2-Hydroxynicotinic acid (2-HNA) scaffold to predict solubility trends, offering

researchers a robust framework for process design and crystallization optimization.[1][2]

Chemical Profile & Structural Logic[2]
Understanding the solubility behavior requires analyzing the solute's tautomeric and electronic

nature.[2]

Compound: 4-Chloro-2-hydroxynicotinic acid[1][2][3][4][5][6]
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IUPAC: 4-chloro-2-oxo-1,2-dihydropyridine-3-carboxylic acid[1][2]

Molecular Weight: 173.55 g/mol [1][2][5]

Key Structural Features:

Tautomerism: Exists primarily in the 2-oxo (lactam) form in the solid state and polar

solvents, rather than the 2-hydroxy (lactim) form.

Intramolecular H-Bonding: The proximity of the carboxylic acid (-COOH) at C3 and the

carbonyl/hydroxyl at C2 allows for strong intramolecular hydrogen bonding, which typically

reduces solubility in polar protic solvents by "hiding" polar groups from the solvent.

Chlorine Substituent (C4): The electron-withdrawing Cl atom increases lipophilicity (LogP)

compared to the parent 2-HNA, suggesting enhanced solubility in moderately polar aprotic

solvents (e.g., Ethyl Acetate, THF) compared to water.[2]

Diagram 1: Solute-Solvent Interaction Logic
The following diagram illustrates the competing interactions governing the dissolution process.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Caption: Mechanistic factors influencing the transition from solid lattice to saturated solution.

The 4-Cl group enhances compatibility with organic solvents, while high lattice energy resists

dissolution.[1]
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Experimental Protocol: Laser Monitoring Method
For high-precision solubility data, the Laser Monitoring Observation Technique is superior to the

traditional shake-flask method due to its speed and ability to detect the exact point of solid

disappearance (saturation) without filtration errors.

Principle
A laser beam passes through a solvent vessel containing the solute.[2] As the temperature

rises, the solid dissolves.[2] The transition from a turbid suspension (scattering light) to a clear

solution (transmitting light) marks the saturation temperature (

) for a known mass fraction.[2]

Step-by-Step Procedure
Preparation:

Weigh precisely

grams of 4-Chloro-2-hydroxynicotinic acid (uncertainty

g).

Weigh

grams of solvent (Ethanol, Methanol, Acetone, or Ethyl Acetate) into a jacketed glass
vessel.[2]

Setup:

Insert a magnetic stirrer and maintain a constant stirring rate (e.g., 400 rpm).

Direct a laser beam (He-Ne or similar,

nm) through the vessel center.[2]

Place a photodetector on the opposite side to measure Transmittance (

).[2]
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Dynamic Measurement:

Heat the suspension slowly (rate

K/h) using a programmable thermostat.

Monitor the photodetector intensity.[2]

Endpoint: The temperature at which the laser intensity maximizes and stabilizes is

recorded as

.[2]

Replication:

Repeat with varying solute/solvent ratios to generate a curve covering the range 278.15 K

to 323.15 K.

Validation Criteria (Self-Validating)
Hysteresis Check: Cool the solution back down until precipitation is detected (laser intensity

drop).[2] The gap between dissolution and precipitation temperatures (metastable zone

width) confirms the phase transition.[2]

Standard Control: Validate the setup using Acetaminophen or Benzoic Acid in Ethanol,

comparing results to literature values (e.g., J. Chem. Eng. Data).

Thermodynamic Modeling & Data Analysis
Once experimental

(mole fraction) vs.

(temperature) data is obtained, it must be modeled to extract thermodynamic parameters
necessary for process scale-up.[2]

Modified Apelblat Equation
The most accurate empirical model for correlating solubility of pyridine carboxylic acids is the

Modified Apelblat equation:
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: Mole fraction solubility of the solute.[2][7]

: Absolute temperature (K).[2][8][9]

: Empirical model parameters derived via multiple linear regression.

Utility: Use

to interpolate solubility at any operating temperature for crystallizer design.

Thermodynamic Functions
Using the van't Hoff analysis, calculate the dissolution enthalpy (

) and entropy (

): [1][2]

Prediction: For 4-Chloro-2-hydroxynicotinic acid, dissolution is expected to be

endothermic (

) and entropy-driven (

), consistent with the breaking of the stable crystal lattice.[1][2]

Diagram 2: Data Processing Workflow
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Caption: Workflow for converting raw laser monitoring data into actionable process parameters.

Comparative Solubility Trends (Surrogate Analysis)
In the absence of a public dataset for the 4-chloro derivative, we utilize the validated data for 2-

Hydroxynicotinic Acid (2-HNA) as a mechanistic baseline.[2]

Known Trend for 2-HNA (Parent Scaffold):

DMSO: Extremely High Solubility (Strong H-bond acceptor breaks dimer).[2]

Ethanol: Moderate Solubility.[2]

Water: Moderate to Low (pH dependent).[2]

Acetonitrile/Acetone: Low Solubility.[2]

Projected Trend for 4-Chloro-2-hydroxynicotinic Acid: The addition of the 4-Chloro group

introduces a lipophilic shift.[1][2]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Process Recommendation: For purification/crystallization, a cooling crystallization from Ethanol

or an Anti-solvent crystallization (DMSO solvent + Water anti-solvent) is recommended based

on these predicted solubility differentials.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Solubility Profiling of 4-Chloro-2-
hydroxynicotinic Acid[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592073#solubility-of-4-chloro-2-hydroxynicotinic-
acid-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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